Cas no 825619-03-2 (4-(3,4-Dinitrophenyl)methyl-morpholine)

• Product name: 4-(3,4-Dinitrophenyl)methyl-morpholine
• CAS No: 825619-03-2
• MF: C₁₁H₁₃N₃O₅
• MW: 267.23802
• CID: 688792
• PubChem ID: 25193310

4-(3,4-Dinitrophenyl)methyl-morpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-[(3,4-dinitrophenyl)methyl]-
• 4-[(3,4-dinitrophenyl)methyl]morpholine
• 825619-03-2
• 4-(3,4-dinitro-benzyl)-morpholine
• 4-(3,4-DINITROBENZYL)MORPHOLINE
• DTXSID10649005
• FT-0726489
• CS-M2536
• AKOS037650348
• FHOQFMBDEGJNLR-UHFFFAOYSA-N
• SCHEMBL546450
• CS-14676
• DA-41273
• 4-(3,4-Dinitrophenyl)methyl-morpholine

• Inchi： InChI=1S/C11H13N3O5/c15-13(16)10-2-1-9(7-11(10)14(17)18)8-12-3-5-19-6-4-12/h1-2,7H,3-6,8H2
• InChI Key： FHOQFMBDEGJNLR-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1CN2CCOCC2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 267.08552052g/mol
• Monoisotopic Mass: 267.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes